Giv Tanf
Giv Tanf
2-ethoxyethyl-p-methoxycinnamate is a viscous clear to pale yellow liquid. Insoluble in water. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
1322-65-2
VCID:
VC0072691
InChI:
InChI=1S/C14H18O4/c1-3-17-10-11-18-14(15)9-6-12-4-7-13(16-2)8-5-12/h4-9H,3,10-11H2,1-2H3/b9-6+
SMILES:
CCOCCOC(=O)C=CC1=CC=C(C=C1)OC
Molecular Formula:
C14H18O4
Molecular Weight:
250.29 g/mol
Giv Tanf
CAS No.: 1322-65-2
Main Products
VCID: VC0072691
Molecular Formula: C14H18O4
Molecular Weight: 250.29 g/mol
CAS No. | 1322-65-2 |
---|---|
Product Name | Giv Tanf |
Molecular Formula | C14H18O4 |
Molecular Weight | 250.29 g/mol |
IUPAC Name | 2-ethoxyethyl (E)-3-(4-methoxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C14H18O4/c1-3-17-10-11-18-14(15)9-6-12-4-7-13(16-2)8-5-12/h4-9H,3,10-11H2,1-2H3/b9-6+ |
Standard InChIKey | CMDKPGRTAQVGFQ-RMKNXTFCSA-N |
Isomeric SMILES | CCOCCOC(=O)/C=C/C1=CC=C(C=C1)OC |
SMILES | CCOCCOC(=O)C=CC1=CC=C(C=C1)OC |
Canonical SMILES | CCOCCOC(=O)C=CC1=CC=C(C=C1)OC |
Boiling Point | 388 °C at 760 mm Hg /Extrapolated from 185 °C at 2 mm Hg/ |
Colorform | Viscous liquid, may have slight yellow tinge |
Density | 1.1000 to 1.1035 at 77 °F (NTP, 1992) 1.102 g/cu cm at 25 °C |
Flash Point | greater than 212 °F (NTP, 1992) |
Melting Point | Solidifies below -25 °C |
Physical Description | 2-ethoxyethyl-p-methoxycinnamate is a viscous clear to pale yellow liquid. Insoluble in water. (NTP, 1992) |
Description | 2-ethoxyethyl-p-methoxycinnamate is a viscous clear to pale yellow liquid. Insoluble in water. (NTP, 1992) |
Solubility | Insoluble (NTP, 1992) Practically insoluble in water with a solubility of approximately 0.05%. Soluble in glycerol 0.5%, propolyene glycol 5%; miscible with alcohols and vegetable oils |
Synonyms | 2-ethoxyethyl-p-methoxycinnamate cinoxate Giv-Tan F |
Vapor Pressure | 1.6X10-5 mm Hg at 25 °C (est) |
PubChem Compound | 5373773 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume